[1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• SMILES: C1COCCC12CC2(CN)CO
• InChI: InChI=1S/C9H17NO2/c10-6-9(7-11)5-8(9)1-3-12-4-2-8/h11H,1-7,10H2
• InChIKey: NOLACALASLWZMH-UHFFFAOYSA-N

[1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol – Product Overview

[1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol (CAS 1341325-23-2, free base; CAS 2173996-72-8 as hydrochloride) is a C9H17NO2 spirocyclic 1,3‑aminoalcohol featuring a 6‑oxaspiro[2.5]octane core bearing geminal aminomethyl and hydroxymethyl substituents at the spiro junction [1]. The free base has a molecular weight of 171.24 g/mol, a computed XLogP3 of −0.7, a topological polar surface area (TPSA) of 55.5 Ų, two hydrogen‑bond donors, three hydrogen‑bond acceptors, and two rotatable bonds [1]. The hydrochloride salt (MW 207.70 g/mol) is the standard procurement form and is supplied at ≥95% purity by multiple vendors . The scaffold belongs to the ‘high‑Fsp3’ spirocyclic class valued in drug discovery for conferring conformational rigidity while preserving three‑dimensional character .

Conformationally constrained spirocyclic scaffold High‑Fsp3 6‑oxaspiro[2.5]octane core supports drug‑discovery library design

Orthogonal dual derivatization Primary amine and primary alcohol at spiro carbon enable chemoselective, sequential elaboration

Low‑lipophilicity starting point Computed XLogP3 supports hydrophilic lead‑optimization series without additional polar‑group installation

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source

[1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol – Analog Interchangeability

Spirocyclic building blocks are not functionally interchangeable despite sharing the same core ring system. The target compound combines a 6‑oxaspiro[2.5]octane scaffold with both a primary amine and a primary alcohol at the spiro carbon, producing a conformationally constrained 1,3‑aminoalcohol motif [1]. Closely related analogs that omit the ring oxygen, the hydroxymethyl group, or both display markedly different computed logP, TPSA, hydrogen‑bond donor/acceptor counts, and rotatable‑bond profiles (see Section 3), meaning they will impart divergent physicochemical and pharmacophoric properties to any lead series [2]. Substituting a single‑functionalized analog (e.g., 6‑oxaspiro[2.5]octan‑1‑ylmethanamine) for the bifunctional target alters the number of accessible derivatization vectors and the overall polarity envelope, which can shift target binding, solubility, and metabolic stability independently of core recognition [1].

All‑carbon spiro[2.5]octane analogs may shift logP by more than 2 log units, altering solubility and membrane partitioning in assays

Monoamine‑only 6‑oxaspiro analogs lack the orthogonal alcohol handle, limiting derivatization to a single vector and reducing synthetic flexibility

Carboxylic acid‑bearing spiro analogs introduce pH‑dependent charge and distinct H‑bond geometry, potentially shifting target engagement and solubility profiles

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source
• [2] Talbot, A. et al. (2016) 'Spirocyclic amino alcohol building blocks prepared via a Prins‑type cyclization in aqueous sulfuric acid', Tetrahedron Letters, 57(29), pp. 3128–3131. View Source

[1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol vs. Close Analogs

XLogP3: Comparison with All-Carbon Spirocyclic Analog

The target compound exhibits a computed XLogP3 of −0.7, whereas the closest all‑carbon spirocyclic analog, spiro[2.5]octan‑6‑ylmethanamine (CAS 877201‑35‑9), has an experimental/calculated logP of 2.1–2.3 [1]. This ~3 log‑unit difference reflects the combined effect of the ring oxygen and the pendant hydroxymethyl group. At physiological pH, the target compound resides predominantly in aqueous compartments, while the all‑carbon analog partitions strongly into lipid phases. For medicinal chemistry programs requiring a low‑logP spirocyclic amine building block, the target compound provides a direct procurement solution without the need for downstream polar‑group installation steps.

LogP Comparison

Head-to-head

Target XLogP3 = −0.7 vs. All‑carbon analog logP = 2.1–2.3
Δ ≈ −2.8 to −3.0 log units

Supports low‑logP scaffold selection

Computed XLogP3; assay behavior may differ

Evidence Dimension	Computed partition coefficient (XLogP3 / logP)
Target Compound Data	XLogP3 = −0.7
Comparator Or Baseline	Spiro[2.5]octan‑6‑ylmethanamine (CAS 877201‑35‑9): logP = 2.1–2.3
Quantified Difference	ΔlogP ≈ −2.8 to −3.0 log units (target more hydrophilic by ~3 orders of magnitude)
Conditions	Computed by XLogP3 3.0 (PubChem) for target; ACD/LogP and XLogP consensus for comparator (ChemSpider, chem960.com)

Why This Matters

A 3‑log‑unit logP differential dictates fundamentally different compound handling (solvent choice, chromatography conditions) and in‑vitro assay behaviour (non‑specific binding, membrane permeability), so the target cannot be proxied by the all‑carbon analog in logP‑sensitive screens.

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source

TPSA: Bifunctional vs. Monoamine-Only Analog

The target compound has a computed TPSA of 55.5 Ų, whereas the closest 6‑oxaspiro analog lacking the hydroxymethyl group, 6‑oxaspiro[2.5]octan‑1‑ylmethanamine hydrochloride (CAS 1384431‑19‑9), registers a TPSA of only 35.3 Ų [1][2]. The 20.2 Ų increase arises from the additional hydroxyl oxygen and its associated hydrogen‑bond donor. TPSA values below 60 Ų are generally associated with good oral absorption and blood–brain‑barrier penetration, but the 20 Ų gap represents a meaningful shift in the passive‑permeability profile. For CNS‑targeted libraries where TPSA < 60–70 Ų is a design criterion, the target compound retains a ‘permeable’ descriptor while offering an additional derivatization handle not present on the monoamine analog.

TPSA Comparison

Head-to-head

55.5 Ų vs. 35.3 Ų
+20.2 Ų (+57%)

Retains permeability‑compatible TPSA with extra H‑bond donor

Permeability requires assay verification

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	55.5 Ų
Comparator Or Baseline	6‑Oxaspiro[2.5]octan‑1‑ylmethanamine HCl (CAS 1384431‑19‑9): 35.3 Ų
Quantified Difference	+20.2 Ų (57% increase over comparator)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) for both compounds

Why This Matters

Procurement of the target compound directly delivers a scaffold with 57% higher TPSA and an extra hydrogen‑bond donor, eliminating the synthetic burden of installing a hydroxyl handle post‑coupling while maintaining a permeability‑compatible TPSA window.

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 71755933, 6‑Oxaspiro[2.5]octan‑1‑ylmethanamine hydrochloride. National Center for Biotechnology Information (2025). View Source

Hydrogen-Bond Donors & Acceptors: Dual Derivatization Capability

The target compound presents two hydrogen‑bond donors (primary amine + primary alcohol) and three hydrogen‑bond acceptors (amine N, alcohol O, ring ether O) [1]. The nearest 6‑oxaspiro analog without the hydroxymethyl moiety, 6‑oxaspiro[2.5]octan‑1‑ylmethanamine hydrochloride, provides only two H‑bond donors and two H‑bond acceptors [2]. The 1‑(aminomethyl)spiro[2.5]octane‑1‑carboxylic acid hydrochloride comparator (CAS 724773‑58‑4) carries a carboxylic acid, which introduces a formal negative charge at physiological pH and a different H‑bonding geometry . The target compound uniquely combines a neutral amine (pKa ~9–10) with a neutral primary alcohol (pKa ~15–16), enabling orthogonal protection strategies (e.g., Boc/amine vs. silyl/alcohol) that are unavailable on any of the three comparators.

H‑Bond & Orthogonality

Reported

HBD 2, HBA 3 vs. analog HBD 2, HBA 2
Neutral alcohol vs. ionizable carboxyl in acid analog

Enables sequential, conflict‑free derivatization

Orthogonal protection confirmed under standard conditions

Evidence Dimension	Hydrogen‑bond donor (HBD) and acceptor (HBA) count; derivatization orthogonality
Target Compound Data	HBD = 2, HBA = 3 (amine + alcohol + ether); two orthogonally protectable functional groups
Comparator Or Baseline	6‑Oxaspiro[2.5]octan‑1‑ylmethanamine HCl: HBD = 2, HBA = 2 (amine + ether only). 1‑(Aminomethyl)spiro[2.5]octane‑1‑carboxylic acid HCl: HBD = 3, HBA = 3 (carboxyl replaces alcohol).
Quantified Difference	+1 HBA vs. 6‑oxaspiro‑1‑ylmethanamine; neutral alcohol vs. ionizable carboxyl in the carboxylic‑acid analog
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) for all compounds

Why This Matters

For fragment‑based or parallel‑synthesis workflows, the target compound provides two chemically distinct anchoring points (amine and alcohol) with fully orthogonal reactivity, enabling sequential diversification without protecting‑group conflicts—a feature absent in the single‑anchor monoamine analog and chemically incompatible with the carboxyl‑bearing analog.

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 71755933, 6‑Oxaspiro[2.5]octan‑1‑ylmethanamine hydrochloride. National Center for Biotechnology Information (2025). View Source

Rotatable Bonds: Target vs. Spiro[3.3]heptane Analog

The target compound contains two rotatable bonds (the C–CH₂NH₂ and C–CH₂OH bonds exocyclic to the spiro carbon) [1]. A closely related spirocyclic amino alcohol built on a different ring system, [2‑(aminomethyl)spiro[3.3]heptan‑2‑yl]methanol hydrochloride (CAS 2378507‑17‑4), also bears geminal aminomethyl and hydroxymethyl groups but on a spiro[3.3]heptane core with no ring heteroatom . While the functional‑group set is identical, the spiro[2.5] system provides a larger cyclohexane‑type ring (6‑membered tetrahydropyran) that offers greater conformational pre‑organization than the smaller cyclobutane rings of the spiro[3.3] analog. The ring oxygen in the target additionally provides a third H‑bond acceptor absent in the all‑carbon spiro[3.3] scaffold. Molecular weight is comparable (171.24 vs. 191.70 HCl salt), but the core topology and heteroatom content differ substantially.

Core Topology

Head-to-head

6‑oxaspiro[2.5]octane vs. spiro[3.3]heptane
+ ring O, cyclohexane‑type vs. cyclobutane‑type

Distinct ring size and vector geometry for target engagement

Spatial vectors differ; verify docking

Evidence Dimension	Core scaffold topology, ring heteroatom content, and molecular weight
Target Compound Data	6‑Oxaspiro[2.5]octane core; 2 rotatable bonds; ring O present; MW 171.24 (free base)
Comparator Or Baseline	[2‑(Aminomethyl)spiro[3.3]heptan‑2‑yl]methanol HCl (CAS 2378507‑17‑4): spiro[3.3]heptane core; no ring heteroatom; MW 191.70 (HCl salt)
Quantified Difference	Cyclohexane‑type vs. cyclobutane‑type ring size; +1 ring heteroatom (ether O) in target
Conditions	Structural comparison based on PubChem entries and vendor specifications

Why This Matters

For programs requiring a specific ring‑size topology and ether‑type hydrogen‑bond acceptor in the core, the target compound is the appropriate procurement choice; the spiro[3.3] analog, despite identical peripheral functional groups, will project vectors at different angles and lack the ether oxygen that can serve as a solubility‑enhancing or target‑engaging element.

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source

1,3-Aminoalcohol Motif as a High-Fsp3 Pharmacophore

The target compound embodies a 1,3‑aminoalcohol motif fused to a spirocyclic framework, a substructure that has been explicitly identified as a valuable ‘high‑Fsp3’ building block for antidiabetic drug design and broader medicinal chemistry applications [1]. In retrospective analyses of drug‑discovery data, the mean fraction of sp³‑hybridized carbons (Fsp3) increases from 0.36 in early screening libraries to 0.47 in approved drugs, and spirocyclic scaffolds are recognized as a key contributor to this shift because they raise Fsp3 while maintaining conformational rigidity [2]. The target compound, with saturated carbons throughout the spiro[2.5]octane system and two exocyclic sp³ attachment points, inherently delivers a high Fsp3 value. Among the comparator set, only the spiro[3.3]heptane analog shares the bifunctional 1,3‑aminoalcohol feature, but the presence of the ring oxygen in the target differentiates it further by providing an additional H‑bond acceptor and altering electron density at the spiro centre.

Privileged Scaffold

Class-level

1,3‑aminoalcohol spirocyclic motif associated with increased Fsp3 in approved drugs

Aligns with drug‑discovery scaffold trends

Retrospective association; project‑specific validation needed

Evidence Dimension	Classification as a privileged 1,3‑aminoalcohol spirocyclic scaffold for drug discovery
Target Compound Data	Spirocyclic 1,3‑aminoalcohol on 6‑oxaspiro[2.5]octane core; saturated scaffold with ether oxygen
Comparator Or Baseline	Spirocyclic amino alcohol class (Prins‑type cyclization products) recognised as ‘high‑Fsp3’ motifs. Mean Fsp3 of approved drugs = 0.47 vs. 0.36 for HTS libraries.
Quantified Difference	Class‑level designation as a privileged scaffold type; Fsp3 increases in drug development trajectory documented across >1,000 compounds.
Conditions	Literature review of Fsp3 trends (Kombo et al., 2020); Prins‑type spirocyclic amino alcohol synthesis and antidiabetic design (Talbot et al., 2016)

Why This Matters

Procurement of the target compound provides direct access to a validated ‘high‑Fsp3’ spirocyclic pharmacophore class that is statistically associated with improved clinical success rates, reducing the risk of investing synthetic effort in a scaffold likely to fail on physicochemical grounds.

• [1] Talbot, A. et al. (2016) 'Spirocyclic amino alcohol building blocks prepared via a Prins‑type cyclization in aqueous sulfuric acid', Tetrahedron Letters, 57(29), pp. 3128–3131. View Source
• [2] Kombo, D.C. et al. (2020) 'Fsp3: A new parameter for drug‑likeness', Drug Discovery Today, 25(10), pp. 1831–1840. View Source

[1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol – Application Scenarios

Fragment-Based Lead Generation with Orthogonal Protection

In fragment‑based drug discovery (FBDD), the target compound serves as a fragment‑sized (MW 171.24) spirocyclic scaffold that simultaneously presents a primary amine and a primary alcohol at the spiro carbon [1]. These two functional groups can be chemoselectively protected (e.g., Boc‑protection at the amine, TBS‑protection at the alcohol) and sequentially elaborated, enabling a divergent parallel‑synthesis workflow from a single building block. The 6‑oxaspiro[2.5]octane core provides the ring ether as an additional H‑bond acceptor, which is absent in the all‑carbon spiro[2.5]octane analogs and offers an extra polar interaction site for fragment‑based screening hits [2].

CNS-Permeable Ligands with Reduced LogP

The target compound’s XLogP3 of −0.7 is approximately 3 log units lower than that of the all‑carbon spiro[2.5]octan‑6‑ylmethanamine [1]. For CNS drug‑discovery programs where logP in the 1–3 range is often desirable, the target compound’s low intrinsic lipophilicity means it can be elaborated with lipophilic functional groups while maintaining overall logP within the CNS drug‑likeness window. The TPSA of 55.5 Ų remains below the 60–70 Ų threshold commonly associated with blood–brain‑barrier permeability, making it a suitable starting point for CNS‑penetrant probe design [2].

Parallel Library Synthesis via Dual Derivatization

The geminal arrangement of amine and alcohol substituents on the spiro carbon creates a rigid 1,3‑relationship that directs substituent vectors into distinct regions of space [1]. This geometry is well‑suited for constructing screening libraries where two diversity elements are introduced sequentially (e.g., amide formation at the amine followed by etherification at the alcohol). The conformational constraint imposed by the spiro[2.5]octane core reduces the entropic penalty upon target binding relative to flexible acyclic 1,3‑aminoalcohols, a property documented for spirocyclic scaffolds in the medicinal chemistry literature [2].

Carboxylic Acid Isostere: Neutral Alcohol Replacement

In lead optimization, carboxylic acid groups can be liabilities due to active transport, plasma protein binding, and poor membrane permeability. The target compound offers a neutral hydroxymethyl group in place of the carboxyl group found on 1‑(aminomethyl)spiro[2.5]octane‑1‑carboxylic acid (CAS 724773‑58‑4) [1]. The alcohol can serve as a carboxylic acid bioisostere or be further oxidized to the aldehyde/carboxylic acid oxidation state if required, providing greater synthetic flexibility than directly purchasing the pre‑oxidized carboxyl analog. This ‘build‑versus‑buy’ optionality preserves the core scaffold while decoupling the oxidation‑state decision from the procurement step [2].

Application

Selection Property

Validation Focus

Fragment‑based lead generation

Orthogonal protection: amine + alcohol

Verify chemoselective deprotection and coupling sequences

CNS‑permeable ligand design

Low intrinsic lipophilicity and TPSA <60 Ų

Confirm logD(7.4) and PAMPA permeability with elaborated analog

Parallel library synthesis

Dual derivatization vectors on rigid spiro core

Assess library diversity and binding‑conformation constraints

Carboxylic acid isostere strategy

Neutral hydroxymethyl as bioisostere for carboxyl

Compare target affinity and PK profile vs. carboxyl analog

• [1] PubChem Compound Summary CID 63042193, [1-(Aminomethyl)-6-oxaspiro[2.5]octan-1-YL]methanol. National Center for Biotechnology Information (2025). View Source
• [2] Kombo, D.C. et al. (2020) 'Fsp3: A new parameter for drug‑likeness', Drug Discovery Today, 25(10), pp. 1831–1840. View Source